Cas no 470702-37-5 (4-Ethoxy-2-fluoroaniline)

• Product Name: 4-Ethoxy-2-fluoroaniline
• CAS No: 470702-37-5
• Molecular Formula: C₈H₁₀NOF
• Molecular Weight: 155.1695
• MDL: MFCD11053973
• CID: 1022703
• PubChem ID: 3734462

4-Ethoxy-2-fluoroaniline Properties

Names and Identifiers

• 4-Ethoxy-2-fluoroaniline
• Benzenamine, 4-ethoxy-2-fluoro- (9CI)
• 470702-37-5
• SCHEMBL752668
• MFCD11053973
• (4-ethoxy-2-fluorophenyl)amine
• HDPGMJKNRMBTHT-UHFFFAOYSA-N
• DB-367738
• EN300-254833
• DTXSID90395699
• 4-ethoxy-2-fluoro-phenylamine
• AKOS010944000
• JS-4912
• CS-0205853
• BENZENAMINE, 4-ETHOXY-2-FLUORO-
• 4-ethoxy-2-fluoro-phenyl amine
• A872210
• ALBB-023590
• 4-ethoxy-2-fluoroaniline
• A12546

• MDL： MFCD11053973
• InChIKey： HDPGMJKNRMBTHT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10FNO/c1-2-11-6-3-4-8(10)7(9)5-6/h3-5H,2,10H2,1H3
• SMILES： CCOC1=CC(=C(C=C1)N)F

Computed Properties

• Exact Mass: 155.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.074642105g/mol
• Heavy Atom Count: 11
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• LogP: 2.38780
• PSA: 35.25000

4-Ethoxy-2-fluoroaniline Security Information

• HazardClass：6.1

4-Ethoxy-2-fluoroaniline Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%